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Compound of Interest

Compound Name: 5-Propylnonane

Cat. No.: B3059404 Get Quote

In the realm of cosmetic science, the selection of emollients and solvents is pivotal in defining

the sensory experience and performance of a product. Among the vast array of available

ingredients, alkanes, particularly those with twelve carbon atoms (C12), are valued for their

volatility and lightweight feel. This guide provides a comparative analysis of two C12 alkane

isomers: the widely-used isododecane and the lesser-known 5-propylnonane, offering insights

for researchers, scientists, and drug development professionals.

While isododecane is a well-established and extensively documented ingredient in the

cosmetics industry, 5-propylnonane is not commonly utilized, and as such, direct comparative

experimental data on its performance in cosmetic formulations is not readily available in

published literature. This guide, therefore, presents a comprehensive overview of

isododecane's properties, based on existing data, and offers a theoretical profile for 5-
propylnonane based on the general characteristics of similar branched alkanes. The

experimental protocols detailed herein provide a framework for generating the necessary data

for a direct comparison.

Physicochemical Properties
Both isododecane and 5-propylnonane share the same chemical formula and molecular

weight, identifying them as isomers. Their structural differences, however, are expected to

influence their physical and sensory properties. Isododecane is a highly branched alkane,

specifically 2,2,4,6,6-pentamethylheptane, which contributes to its unique cosmetic attributes.
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[1] 5-Propylnonane, on the other hand, features a nine-carbon chain with a propyl group at the

fifth position.[2]

Property Isododecane 5-Propylnonane

Chemical Formula C12H26 C12H26

Molecular Weight 170.33 g/mol [1] 170.33 g/mol [2]

INCI Name Isododecane -

CAS Number
31807-55-3 / 93685-81-5 /

13475-82-6[3]
998-35-6[2]

Appearance Colorless liquid[3] Not specified

Odor Odorless[1] Not specified

Solubility Insoluble in water[3] Not specified

Viscosity ~1 cP[3] Not specified

Boiling Point 208.9°C[3] Not specified

Performance in Cosmetic Formulations: A
Comparative Overview
The performance of an emollient in a cosmetic formulation is multi-faceted, with spreadability,

volatility, and sensory feel being paramount to consumer acceptance and product efficacy.

Isododecane: The Industry Standard
Isododecane is a cornerstone of modern cosmetic formulations, celebrated for its exceptional

performance characteristics:

Spreadability: Isododecane exhibits high spreadability, allowing for an even and effortless

application of products.[3][4] Its low viscosity and density contribute to a smooth glide on the

skin.[1]
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Volatility: As a highly volatile ingredient, isododecane evaporates quickly from the skin's

surface.[4] This property is crucial for long-wear and transfer-resistant formulations, as it

allows for a rapid setting time, leaving behind a non-greasy finish.[4]

Sensory Feel: It imparts a characteristic lightweight, dry, and non-oily skin feel.[1][3][4] This

"weightless" sensation is highly desirable in a wide range of products, from foundations and

lipsticks to skincare serums.[5]

Solvency: Isododecane is an excellent solvent for a variety of cosmetic ingredients, including

silicones, pigments, and film formers, enhancing their dispersion and efficacy.[1][4]

5-Propylnonane: A Theoretical Profile
In the absence of specific data for 5-propylnonane, its performance can be inferred from the

general properties of C12-14 branched alkanes, which are also utilized in cosmetics for their

emollient and solvent properties.[6][7]

Spreadability: Like other branched alkanes, 5-propylnonane is expected to have good

spreadability, contributing to a smooth application. However, its less branched structure

compared to isododecane might result in a slightly different glide and skin feel.

Volatility: As a C12 alkane, 5-propylnonane would be classified as a volatile organic

compound. Its evaporation rate would need to be experimentally determined to understand

its suitability for fast-drying or long-wear formulations.

Sensory Feel: It is likely to provide a light and non-greasy skin feel, a common characteristic

of cosmetic-grade alkanes.[8] The specific sensory profile, including playtime and after-feel,

would be influenced by its unique branching structure.

Solvency: It is expected to function as a solvent for lipophilic ingredients, similar to other

hydrocarbons used in cosmetics.

Experimental Protocols
To empirically compare the performance of isododecane and 5-propylnonane, the following

experimental protocols are recommended:
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Sensory Panel Analysis for Skin Feel
This protocol is designed to quantitatively assess and compare the sensory attributes of the

two alkanes.

Panelist Selection and Training: A panel of 10-15 trained individuals is selected. Training

involves familiarizing panelists with standard terminology for skin feel attributes (e.g.,

spreadability, absorbency, oiliness, tackiness, residue) and a standardized evaluation

procedure.[9]

Sample Preparation: Isododecane and 5-propylnonane are presented to panelists in

identical, blinded containers.

Application: A standardized amount (e.g., 0.1 mL) of each sample is applied to a designated

area on the panelists' forearms.

Evaluation: Panelists evaluate the sensory attributes at specific time points (e.g., during

application, and at 1, 5, and 10 minutes after application) using a labeled magnitude scale

(e.g., a 10-point scale where 0 = not perceptible and 10 = very high).[10]

Data Analysis: The data is statistically analyzed to determine significant differences in the

sensory profiles of the two ingredients.

Spreadability Testing
This method provides a quantitative measure of how easily an ingredient spreads on a

substrate.

Substrate Preparation: A standardized substrate, such as a glass plate or synthetic skin, is

used.

Sample Application: A precise volume (e.g., 0.5 mL) of isododecane or 5-propylnonane is

applied to the center of the substrate.

Measurement: A glass plate of a known weight is placed on top of the sample for a specified

time (e.g., 1 minute).[11] The diameter of the resulting circle is measured. The area of

spread is then calculated.[11]
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Data Analysis: The spreadability is expressed as the area of spread as a function of time.

This can be repeated with increasing weights to construct a spreadability profile.

Volatility (Evaporation Rate) Measurement
This protocol quantifies the rate at which the ingredients evaporate.

Sample Preparation: A precise amount (e.g., 1.0 g) of isododecane or 5-propylnonane is

placed in an open, shallow dish of a known weight.

Measurement: The dish is placed on a sensitive analytical balance in a controlled

environment (constant temperature and humidity). The weight of the sample is recorded at

regular intervals (e.g., every 5 minutes) over a period of time (e.g., 60 minutes).

Data Analysis: The evaporation rate is calculated as the change in weight over time and can

be expressed as a percentage of weight loss.

Visualizations
The following diagrams illustrate the proposed experimental workflow and the logical

relationship for inferring the properties of 5-propylnonane.
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Fig 1. Proposed experimental workflow for comparing Isododecane and 5-Propylnonane.
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Fig 2. Logical relationship for inferring the properties of 5-Propylnonane.
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Conclusion
Isododecane is a well-established, high-performance ingredient in the cosmetic industry, valued

for its lightweight feel, rapid evaporation, and excellent spreadability. In contrast, 5-
propylnonane, a structural isomer of isododecane, remains largely unexplored within the

realm of cosmetic science. While it can be hypothesized that 5-propylnonane would exhibit

some of the desirable properties of other C12 branched alkanes, such as a light skin feel and

good solvency, its specific performance characteristics can only be determined through

empirical testing.

The experimental protocols outlined in this guide provide a clear and robust framework for

conducting a direct comparative analysis of these two ingredients. The resulting data would be

invaluable for cosmetic scientists and formulators seeking to expand their palette of volatile

emollients and to understand the nuanced impact of molecular structure on the sensory and

physical properties of cosmetic formulations. Further research into less common alkane

isomers like 5-propylnonane could unveil novel ingredients with unique performance benefits,

driving innovation in the development of next-generation cosmetic products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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